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Compound of Interest

Compound Name: Sofosbuvir impurity M

CAS No.: 2095551-10-1

Cat. No.: B560560

Get Quote

Differentiation, Mechanism, and Control Strategies[1]

Executive Summary
In the development of direct-acting antivirals (DAAs) like Sofosbuvir (SOF), distinguishing

between process-related impurities (PRIs) and degradation products (DPs) is critical for CMC

(Chemistry, Manufacturing, and Controls) regulatory compliance.[1]

This guide focuses on Impurity M (CAS: 2095551-10-1), identified as the 2'-desfluoro-2'-

hydroxy analog of Sofosbuvir.[1] Unlike common hydrolytic degradants formed during storage,

Impurity M is a structural analog arising exclusively from the synthetic process.[1] Its

physicochemical similarity to the parent API presents unique separation challenges compared

to the more polar degradation products generated via phosphoramidate or ester hydrolysis.[1]

Impurity M: Identity and Origin (Process Impurity)
Impurity M is a "wrong-atom" impurity where the fluorine at the 2'-position of the ribose ring is

substituted by a hydroxyl group.[1]
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Chemical Name:Isopropyl ((((2R,3R,4S,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-

dihydroxy-4-methyltetrahydrofuran-2-yl)methoxy)(phenoxy)phosphoryl)-L-alaninate[1]

Molecular Formula:

[1][2][3][4]

Molecular Weight: 527.46 Da (Parent SOF: 529.45 Da)

Mass Shift: -2 Da (F

OH exchange:

)

Mechanistic Origin
Impurity M does not form via degradation of Sofosbuvir.[1] The C-F bond on the 2' carbon is

metabolically and chemically stable under standard storage conditions.[1] Instead, Impurity M is

a Process Related Impurity originating from:

Incomplete Fluorination: Failure during the fluorination step of the nucleoside intermediate

(e.g., using DAST or HF reagents).[1]

Starting Material Contamination: Presence of the 2'-hydroxy uridine derivative in the starting

feedstock which is carried through the phosphoramidate coupling reaction.[1]

Degradation Impurities: The Hydrolytic Pathway
In contrast to Impurity M, Sofosbuvir's degradation profile is dominated by hydrolysis of the

labile phosphoramidate and ester moieties.[1] These degradants typically increase over time

under stress (humidity, pH excursions).[1]

Major Degradation Pathways[1]
Acidic Hydrolysis: Cleavage of the isopropyl ester to form the free acid.[1]

Basic Hydrolysis: Rapid cleavage of the phenol group or the entire phosphoramidate side

chain, eventually releasing the nucleoside core (GS-331007).[1]
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Oxidative Stress: Formation of N-oxides (minor pathway).[1]

Visualization: Degradation vs. Process Pathways
The following diagram illustrates the distinct origins of Impurity M (Process) versus Impurity A/B

(Degradation).
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Figure 1: Mechanistic divergence of Impurity M (Process failure) vs. Impurities A & B

(Degradation).[1][2][5][6][7][8]

Analytical Differentiation Strategy
Distinguishing Impurity M from Sofosbuvir is challenging due to their structural similarity.[1]

Degradation products are generally more polar (elute earlier in RP-HPLC), whereas Impurity M

elutes close to the parent peak.[1]

Comparative Data Table
Feature Impurity M (Process)

Degradation Products
(e.g., Impurity A)

Origin Synthesis (Fluorination step) Storage (Hydrolysis)

Structure 2'-OH instead of 2'-F Hydrolyzed Ester/Amide

Molecular Weight 527.46 Da (-2 Da vs API)
Varies (e.g., 487 Da for acid

metabolite)

RP-HPLC Elution Close to Main Peak (Lipophilic) Early Eluting (Polar)

Control Strategy
Raw Material Specs / Reaction

Optimization
Moisture Control / pH Stability

Stress Study Behavior
Stable (Level remains

constant)
Increases over time

Experimental Protocol: LC-MS/MS Separation
To definitively identify Impurity M, a high-resolution LC-MS method is required to resolve the -2

Da mass difference.[1]

Reagents:

Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade)

Mobile Phase B: Acetonitrile (LC-MS Grade)
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Column: C18 stationary phase (e.g., Waters XSelect HSS T3, 2.5 µm, 4.6 × 100 mm) to

retain polar degradants while resolving the lipophilic Impurity M.[1]

Gradient Program:

Equilibration: 5% B for 2 min.

Ramp: 5% B to 60% B over 15 min (Linear).

Wash: 95% B for 5 min.

Flow Rate: 1.0 mL/min.

Detection: UV @ 260 nm; MS (ESI+) scan range 100–1000 m/z.[1]

Validation Criteria:

Resolution (

): > 1.5 between Sofosbuvir and Impurity M.

Mass Accuracy: < 5 ppm error to confirm the

formula.

Impurity M Marker: The peak at [M+H]+ 528.46 must be tracked.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. veeprho.com [veeprho.com]

2. Sofosbuvir impurity M - Immunomart [immunomart.com]

3. aablocks.com [aablocks.com]

4. veeprho.com [veeprho.com]

5. Characterization of forced degradation products and in silico toxicity prediction of
Sofosbuvir: A novel HCV NS5B polymerase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Identification, Isolation and Structure Confirmation of Forced Degradation Products of
Sofosbuvir [scirp.org]

7. researchgate.net [researchgate.net]

8. archives.ijper.org [archives.ijper.org]

To cite this document: BenchChem. [Technical Guide: Sofosbuvir Impurity M vs. Degradation
Pathways]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560560/docs#technical-guide-sofosbuvir-impurity-m-
vs-degradation-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b560560?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

